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Compound of Interest |

Compound Name: (4-formylphenyl) Octanoate
CAS No.: 50433-83-5
Cat. No.: B1608459

Technical Guidance for Laboratory & Industrial Safety

Executive Summary

Do Not Dispose Down Drain. (4-Formylphenyl) Octanoate (CAS: 50433-83-5) is a lipophilic
organic ester with reactive aldehyde functionality.[1] It poses risks of aquatic toxicity and
potential sensitization.[1] The mandatory disposal route is High-Temperature Incineration via a
licensed hazardous waste contractor.[1]

Immediate Action Required:
o Segregation: Classify as Non-Halogenated Organic Waste.

e Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) and
strong bases.[1]

o Container: High-density polyethylene (HDPE) or glass; do not use metal containers if the
aldehyde has degraded to carboxylic acid (corrosion risk).[1]

Chemical Profile & Waste Characterization

Before handling waste, verify the chemical identity to ensure compatibility with your facility’s
waste stream.[1]
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Property Data Relevance to Disposal

Official shipping/manifest

Chemical Name (4-Formylphenyl) Octanoate
name.
Unique identifier for regulatory
CAS Number 50433-83-5 )
tracking.[1][2]
Contains C, H, O only (Non-
Molecular Formula C15H2003
Halogenated).[1]
) ) Aldehydes can oxidize; Esters
Functional Groups Aromatic Aldehyde, Ester
can hydrolyze.[1]
) o ) ) Determines solid vs. solvent
Physical State Liquid or Low-Melting Solid
waste stream.[1]
) ) Combustible, but likely not
Flash Point >110°C (Predicted)
"Flammable" (Class 3).[1]
N o ) N Strictly prohibited from sewer
Water Solubility Negligible (Lipophilic)

disposal.

The "Why" Behind the Protocol

o Aldehyde Reactivity: The formyl group (-CHO) is susceptible to autoxidation to form
carboxylic acids (4-carboxyphenyl octanoate).[1] In the presence of strong oxidizers, this
reaction is exothermic and dangerous.[1]

o Hydrolysis Risk: In the presence of water and extreme pH (acids/bases), the ester bond
cleaves, releasing Octanoic Acid (a fatty acid irritant) and 4-Hydroxybenzaldehyde.[1] Both
degradation products increase the chemical oxygen demand (COD) of water systems,
violating environmental discharge permits.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation

Correct segregation is the single most critical step to prevent cross-reactions in bulk waste
drums.[1]
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e Stream A: Pure Substance (Expired/Unused)[1]

o Leave in original container if possible.[1][3]

o If transferring, use a wide-mouth HDPE jar.[1]

o Label as "Solid Hazardous Waste" (if solid) or "Organic Liquid Waste" (if liquid).[1]
e Stream B: Reaction Mixtures (Solvated)

o Solvent Check: Is the solvent halogenated (DCM, Chloroform) or non-halogenated (Ethyl
Acetate, Hexane)?

o Action: Dispose of the mixture into the waste container matching the solvent. (4-
Formylphenyl) Octanoate is compatible with standard organic waste streams.[1]

Phase 2: Containerization & Labeling

Follow this self-validating checklist before sealing any waste container.

e Select Container: Amber glass (prevents UV degradation) or HDPE.[1]

o Headspace: Leave at least 10% headspace to allow for expansion.[1]

e Labeling:
o MUST include full chemical name: "(4-Formylphenyl) Octanoate".[1][2]
o MUST include hazard pictograms: Irritant (Exclamation Mark).

o AVOID abbreviations like "4-FPQO" or "Aldehyde Ester".[1]

Phase 3: Workflow Visualization

Use the following decision tree to determine the exact disposal path for your specific situation.
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Waste Identification:
(4-Formylphenyl) Octanoate

Physical State?

Pure Solid / Residue Dissolved in Solvent

Solvent Type?

Halogenated Non-Halogenated
(DCM, CHCI3) (EtOAc, Hexane, MeOH)

Container: Solid Waste
Label: Toxic/Irritant Organic

Container: Halogenated Waste Container: Non-Halogenated Waste
Segregate from Acetone/Ketones (High BTU Stream)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (4-Formylphenyl) Octanoate based on physical
state and solvent matrix.

Emergency Spill Response

In the event of a spill, speed and containment are vital to prevent the aldehyde from oxidizing
or the ester from hydrolyzing on the floor surface.[1]
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Small Spill (< 500 mL/g)[1]

o PPE: Nitrile gloves, safety goggles, lab coat.[1]
e Absorb: Use Vermiculite or Universal Absorbent Pads.[1]

o Note: Do not use paper towels for large amounts of aldehyde; while risk is low, absorbents
are safer.[1]

o Clean: Wipe area with a mild detergent solution.[1]
o Avoid: Strong ammonia or bleach (can react with the aldehyde).[1]

» Disposal: Place used absorbents into a sealed bag, then into the solid hazardous waste bin.

Chemical Deactivation (Advanced)

Only perform if required by facility safety officer for residue cleaning. The ester bond can be
cleaved (saponified) to render the material water-soluble for easier cleaning of glassware,
though the waste must still be collected.[1]

e Reagent: 1M NaOH or KOH (ethanolic).

e Mechanism: (4-Formylphenyl) Octanoate + NaOH — Sodium Octanoate + 4-
Hydroxybenzaldehyde.[1]

e Warning: This generates 4-Hydroxybenzaldehyde, which is still an organic pollutant.[1] Do
not pour the resulting mixture down the drain. Collect as organic waste.[1]

Regulatory Compliance & Transport

o US EPA: Classified as a D001 (Ignitable) or U-listed waste depending on the specific
formulation and solvent.[1] Always default to Hazardous Waste.[1]

e DOT (Transport):

o If pure, likely not regulated as Dangerous Goods unless flash point < 60°C (verify specific
batch SDS).[1]
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o If in solvent, the solvent dictates the shipping class (e.g., Flammable Liquid, Class 3).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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